Cas no 89167-27-1 (2,3-Dibromopyridine 1-oxide)

• Product Name: 2,3-Dibromopyridine 1-oxide
• CAS No: 89167-27-1
• MF: C₅H₃Br₂NO
• MW: 252.891419649124
• CID: 4828245
• Update Time: 2025-04-23

2,3-Dibromopyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromopyridine 1-oxide
• 2,3-dibromo-1-oxidopyridin-1-ium

• Inchi： 1S/C5H3Br2NO/c6-4-2-1-3-8(9)5(4)7/h1-3H
• InChI Key： XAVYEANEJDDGDR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C[N+]=1[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5

Additional information on 2,3-Dibromopyridine 1-oxide

2,3-Dibromopyridine 1-oxide: Properties, Applications, and Market Insights

2,3-Dibromopyridine 1-oxide (CAS No. 89167-27-1) is a halogenated pyridine derivative with significant importance in organic synthesis and pharmaceutical research. This compound, characterized by its unique brominated pyridine structure, has garnered attention for its versatile reactivity and potential applications in various industries. With the increasing demand for specialized heterocyclic compounds, 2,3-Dibromopyridine 1-oxide stands out as a valuable intermediate in the development of advanced materials and bioactive molecules.

The molecular formula of 2,3-Dibromopyridine 1-oxide is C₅H₃Br₂NO, and it features a pyridine ring substituted with two bromine atoms at the 2 and 3 positions, along with an oxygen atom at the 1-position. This structural arrangement imparts distinct electronic properties, making it a useful building block in organic synthesis. Researchers often utilize 2,3-Dibromopyridine 1-oxide in cross-coupling reactions, nucleophilic substitutions, and as a precursor for more complex nitrogen-containing heterocycles.

One of the key applications of 2,3-Dibromopyridine 1-oxide is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of drug candidates. Its ability to undergo selective functionalization makes it a valuable tool for medicinal chemists exploring new therapeutic agents. Additionally, this compound has found use in agrochemical research, particularly in the development of novel pesticides and herbicides with improved efficacy and environmental profiles.

From a market perspective, the demand for 2,3-Dibromopyridine 1-oxide has been steadily increasing, driven by advancements in drug discovery and material science. The compound's unique reactivity and compatibility with modern synthetic methodologies, such as palladium-catalyzed reactions, have further boosted its popularity. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing needs of research institutions and industrial laboratories.

Recent trends in green chemistry have also influenced the synthesis and application of 2,3-Dibromopyridine 1-oxide. Researchers are exploring eco-friendly approaches to minimize waste and reduce the environmental impact of chemical processes. This aligns with the broader industry shift toward sustainable synthesis and the use of biodegradable reagents.

For those working with 2,3-Dibromopyridine 1-oxide, proper handling and storage are essential to ensure safety and stability. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of gloves and protective eyewear, are recommended during handling.

In conclusion, 2,3-Dibromopyridine 1-oxide (CAS No. 89167-27-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a key player in modern synthetic chemistry. As research continues to uncover new uses for this compound, its significance in scientific and industrial applications is expected to grow further.